4-Chloro-5-(trifluoromethyl)pyridin-2-amine hydrochloride
Overview
Description
4-Chloro-5-(trifluoromethyl)pyridin-2-amine is a chemical compound with the CAS Number: 1227581-65-8 . It has a molecular weight of 196.56 . It is in powder form .
Synthesis Analysis
Trifluoromethylpyridines (TFMP) and its derivatives, including 4-Chloro-5-(trifluoromethyl)pyridin-2-amine, are synthesized for use in the agrochemical and pharmaceutical industries . The synthesis of TFMP derivatives is an important research topic due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .Molecular Structure Analysis
The InChI code for 4-Chloro-5-(trifluoromethyl)pyridin-2-amine is 1S/C6H4ClF3N2/c7-4-1-5(11)12-2-3(4)6(8,9)10/h1-2H,(H2,11,12) .Chemical Reactions Analysis
The compound has been used in the oxyfunctionalization of pyridine derivatives using whole cells of Burkholderia sp. MAK1 . This process converts different pyridin-2-amines and pyridin-2-ones into their 5-hydroxy derivatives .Physical And Chemical Properties Analysis
4-Chloro-5-(trifluoromethyl)pyridin-2-amine is a powder with a molecular weight of 196.56 . It is stored at 4 degrees Celsius .Scientific Research Applications
Agrochemical Applications
Trifluoromethylpyridines, such as 4-Chloro-5-(trifluoromethyl)pyridin-2-amine hydrochloride, are key structural motifs in active agrochemical ingredients . They are used in the protection of crops from pests . More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names .
Pharmaceutical Applications
Trifluoromethylpyridines are also used in the pharmaceutical and veterinary industries . Five pharmaceutical and two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval . Many candidates are currently undergoing clinical trials .
Synthesis of Novel Molecules
2-Amino-3-chloro-5-trifluoromethylpyridine, a derivative of 4-Chloro-5-(trifluoromethyl)pyridin-2-amine hydrochloride, acts as a reactant in the synthesis of novel imidazo[1,2-a]pyridine-coumarin hybrid molecules . These molecules are potential inhibitors of NS5B in the treatment of Hepatitis C .
FDA-Approved Drugs
Trifluoromethyl group-containing drugs, including those with 4-Chloro-5-(trifluoromethyl)pyridin-2-amine hydrochloride, have been approved by the FDA . These drugs are used for various diseases and disorders .
Regioexhaustive Functionalization
2-Chloro-5-(trifluoromethyl)pyridine, a derivative of 4-Chloro-5-(trifluoromethyl)pyridin-2-amine hydrochloride, can be used as a model substrate to investigate the regioexhaustive functionalization .
Synthesis of Crop-Protection Products
2,3-Dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF), a derivative of 4-Chloro-5-(trifluoromethyl)pyridin-2-amine hydrochloride, is used as a chemical intermediate for the synthesis of several crop-protection products .
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of novel molecules for potential treatment of diseases like hepatitis c .
Mode of Action
It’s known that the trifluoromethyl group in organic compounds can significantly affect their biological activities .
Pharmacokinetics
The compound’s physicochemical properties, such as its molecular weight and structure, can influence its pharmacokinetic profile .
Result of Action
Similar compounds have shown potential in the treatment of diseases like hepatitis c .
Action Environment
Factors such as temperature, ph, and the presence of other compounds can potentially affect the action of this compound .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-chloro-5-(trifluoromethyl)pyridin-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClF3N2.ClH/c7-4-1-5(11)12-2-3(4)6(8,9)10;/h1-2H,(H2,11,12);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPOFLICWGMIQBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1N)C(F)(F)F)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl2F3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-5-(trifluoromethyl)pyridin-2-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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